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Compound of Interest

Compound Name: KAR425

Cat. No.: B13433815

Disclaimer: As of the latest literature review, specific data regarding the in vivo dosage and
administration of KAR425 in mouse models is not publicly available. The following application
notes and protocols are based on the general understanding of Karrikin (KAR) signaling and
standardized methodologies for in vivo mouse studies. Researchers should conduct preliminary
dose-finding and toxicity studies to determine the optimal and safe dosage of KAR425 for their
specific experimental context.

Introduction to KAR425 and Karrikin Signaling

Karrikins (KARSs) are a class of butenolide compounds found in the smoke of burning
vegetation that regulate various aspects of plant development.[1][2] KAR425 is presumed to be
a specific synthetic analog belonging to this class, designed for investigational purposes. The
biological effects of Karrikins in mammalian systems are not well-characterized, necessitating
careful in vivo evaluation.

The canonical Karrikin signaling pathway in plants involves the a/f3-hydrolase receptor
KARRIKIN INSENSITIVE 2 (KAI2).[1][3][4] Upon binding of a Karrikin, KAI2 interacts with the
F-box protein MORE AXILLARY GROWTH 2 (MAX2), which is part of an SCF E3 ubiquitin
ligase complex.[4][5] This complex then targets the transcriptional repressors SUPPRESSOR
OF MAX2 1 (SMAX1) and SMAX1-LIKE 2 (SMXL2) for ubiquitination and subsequent
degradation by the 26S proteasome.[2][4] The degradation of these repressors leads to the
transcriptional regulation of downstream target genes.[4]
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Karrikin Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13433815?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

